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Compound of Interest

Compound Name: 1-Butanamine, hydrofluoride

Cat. No.: B15484292 Get Quote

Essential Safety and Handling Guide for 1-
Butanamine, Hydrofluoride
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for handling 1-Butanamine,
Hydrofluoride. Given that this substance is a salt of a flammable, corrosive base (1-

Butanamine) and an extremely toxic and corrosive acid (Hydrofluoric Acid), it must be handled

with the utmost caution. The safety protocols outlined below are derived from the hazards

associated with its constituent components, with a primary emphasis on the severe dangers of

Hydrofluoric Acid (HF).

Personal Protective Equipment (PPE)
When handling 1-Butanamine, Hydrofluoride, a comprehensive PPE strategy is mandatory to

prevent exposure through skin contact, inhalation, or ingestion. The following table summarizes

the required PPE.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Chemical splash goggles and

a face shield

Always wear both when there

is a risk of splashing.[1][2][3]

Safety glasses are not

sufficient.[3]

Hands

HF-resistant gloves (e.g.,

heavy-duty nitrile or natural

rubber)

Thin, disposable gloves do not

offer adequate protection.[4] It

is recommended to wear a

thinner disposable glove

underneath the thicker HF-

resistant glove.[4] Always

consult the glove

manufacturer's resistance data

for hydrofluoric acid.[1][2]

Body
Long-sleeved lab coat and an

acid-resistant apron

An apron made of natural

rubber, neoprene, or viton

should be worn over a lab

coat.[3][4]

Clothing
Long pants and closed-toe

shoes

Pants should be worn without

cuffs to prevent trapping

chemicals. Ensure there is no

exposed skin between the

shoe and ankle.[1][2]

Respiratory
Use within a certified chemical

fume hood

Respiratory protection should

not be necessary if all work is

conducted in a properly

functioning chemical fume

hood.[2]

Quantitative Safety Data
The following table summarizes key quantitative safety data for the components of 1-
Butanamine, Hydrofluoride. This information is critical for risk assessment and safe handling.
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Property 1-Butanamine Hydrofluoric Acid

CAS Number 109-73-9[5][6] 7664-39-3[7]

Molecular Formula C4H11N[5][6] HF

Boiling Point 78 °C / 172.4 °F[5] 19.5 °C / 67.1 °F

Flash Point -8 °C[8] Not flammable

Exposure Limits (ACGIH TLV) Ceiling: 5 ppm[8] Ceiling: 2 ppm (as F)

IDLH (Immediately Dangerous

to Life or Health)
2000 ppm[8] 30 ppm

Experimental Protocols
Handling and Storage:

Work Area: All work with 1-Butanamine, Hydrofluoride must be conducted in a certified

chemical fume hood.[2][4]

Container Compatibility: Store in chemically compatible containers such as polyethylene,

polypropylene, or Teflon.[3] NEVER use glass containers, as HF reacts with silica.[3]

Segregation: Store away from incompatible materials, including metals, glass, ceramics,

strong bases, and oxidizers.[3][9]

Personal Hygiene: Wash hands thoroughly after handling, even after removing gloves.[1][2]

Avoid eating, drinking, or smoking in the work area.[9]

Spill Cleanup Protocol:

Evacuate: In case of a large spill, evacuate the area and alert others.[3]

Personal Protection: Before cleaning a small spill, don the appropriate PPE as detailed

above.

Neutralization: Use a spill kit specifically designed for HF, which contains a neutralizer like

calcium carbonate, calcium hydroxide, or sodium bicarbonate.[3] DO NOT use silica-based
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absorbents (like sand or kitty litter) as they react with HF to produce toxic silicon tetrafluoride

gas.[3]

Collection: Collect the neutralized residue using non-sparking tools and place it in a sealed,

properly labeled container for hazardous waste disposal.[5][9]

Decontamination: Decontaminate the spill area with a 10% sodium carbonate solution.[10]

Disposal Plan:

Waste Classification: 1-Butanamine, Hydrofluoride and any contaminated materials are

considered hazardous waste.

Containerization: Collect all waste in clearly labeled, compatible containers.[5]

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety office, following all local, regional, and national regulations.[5] Do not pour down

the drain.[5][8]

Emergency Response Plan
In Case of Exposure, Immediate Medical Attention is Critical.

Skin Exposure:

Immediate Action: Immediately proceed to an emergency shower or drench hose and flush

the affected area with copious amounts of water for at least 5 minutes.[10]

Remove Contaminated Items: While flushing, remove all contaminated clothing and jewelry.

[1][10]

Apply Calcium Gluconate: After flushing, apply 2.5% calcium gluconate gel to the affected

area and massage it into the skin.[1][10] Reapply every 10-15 minutes until medical help

arrives.[10]

Seek Medical Attention: Call for emergency medical assistance immediately.[3]

Eye Exposure:
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Immediate Flushing: Immediately flush the eyes with large amounts of water for at least 15

minutes at an eyewash station, holding the eyelids open.[3][10]

Medical Emergency: Call for immediate medical assistance.[10]

Do Not Use Calcium Gluconate in Eyes: Do not apply calcium gluconate gel directly into the

eyes.[3]

Inhalation:

Move to Fresh Air: Immediately move the individual to fresh air.[2][10]

Emergency Call: Call for emergency medical help.[10]

Artificial Respiration: If the person is not breathing, provide artificial respiration.[2]

Ingestion:

Do Not Induce Vomiting: Do not induce vomiting.[3][9]

Dilute: If the person is conscious, have them drink large amounts of water or milk to dilute

the chemical.[3]

Seek Immediate Medical Help: Call for immediate medical attention.[3]

Workflow for a Chemical Spill
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Spill of 1-Butanamine, Hydrofluoride

Immediate Actions

Cleanup Procedure
Emergency Response

Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size

Don Appropriate PPE:
- HF-Resistant Gloves

- Goggles & Face Shield
- Acid-Resistant Apron

Small & Controllable

Large or Uncontrolled Spill

Large or Uncontrolled

Neutralize with HF Spill Kit
(e.g., Calcium Carbonate)

Collect Residue with
Non-Sparking Tools

Place in Labeled
Hazardous Waste Container

Call Environmental Health & Safety

Click to download full resolution via product page

Caption: Workflow for responding to a 1-Butanamine, Hydrofluoride spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15484292?utm_src=pdf-body-img
https://www.benchchem.com/product/b15484292?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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